ACTH (1-17)

• CAS: 7266-47-9
• Synonyms: α1-17-ACTH)
• Molecular Formula: C₉₅H₁₄₅N₂₉O₂₃S
• Molecular Weight: 2093.41
• SMILES: CC(C)C(C(=O)NCC(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)O)NC(=O)C1CCCN1C(=O)C(CCCCN)NC(=O)CNC(=O)C(CC2=CNC3=CC=CC=C32)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC4=CC=CC=C4)NC(=O)C(CC5=CNC=N5)NC(=O)C(CCC(=O)O)NC(=O)C(CCSC)NC(=O)C(CO)NC(=O)C(CC6=CC=C(C=C6)O)NC(=O)C(CO)N
• InChI: InChI=1S/C95H145N29O23S/c1-53(2)78(91(144)109-49-75(128)111-62(22-9-12-35-96)81(134)113-63(23-10-13-36-97)82(135)117-68(93(146)147)26-16-39-106-95(102)103)123-90(143)74-27-17-40-124(74)92(145)67(24-11-14-37-98)112-76(129)48-108-80(133)71(44-56-46-107-61-21-8-7-20-59(56)61)120-83(136)64(25-15-38-105-94(100)101)114-86(139)70(42-54-18-5-4-6-19-54)119-88(141)72(45-57-47-104-52-110-57)121-84(137)65(32-33-77(130)131)115-85(138)66(34-41-148-3)116-89(142)73(51-126)122-87(140)69(118-79(132)60(99)50-125)43-55-28-30-58(127)31-29-55/h4-8,18-21,28-31,46-47,52-53,60,62-74,78,107,125-127H,9-17,22-27,32-45,48-51,96-99H2,1-3H3,(H,104,110)(H,108,133)(H,109,144)(H,111,128)(H,112,129)(H,113,134)(H,114,139)(H,115,138)(H,116,142)(H,117,135)(H,118,132)(H,119,141)(H,120,136)(H,121,137)(H,122,140)(H,123,143)(H,130,131)(H,146,147)(H4,100,101,105)(H4,102,103,106)/t60-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,78-/m0/s1

Melanocortin receptor research demands highly selective tools-non-selective fragments like ACTH (1-24) or α-MSH confound MC1R-specific readouts. ACTH (1-17) is the definitive solution: a potent MC1R agonist (Ki=0.21 nM) with >1,800-fold selectivity over MC4R/MC5R. • Enables clean MC1R pathway isolation in pigmentation, inflammation & nociception studies. • Validated rank-order efficacy in hemorrhagic shock reversal vs. ACTH (1-24) & ACTH (1-16). • Biphasic melanogenesis induction (EC50=0.0001 & 0.08 nM) for melanocyte signaling. Lyophilized powder; ≥97% HPLC purity; ships ambient globally.

ACTH (1-17): Selective MC1R Agonist

ACTH (1-17) (CAS 7266-47-9), also known as α1-17-ACTH, is a 17-amino acid peptide fragment of the adrenocorticotropic hormone (ACTH). It functions primarily as a potent agonist at the human melanocortin 1 receptor (hMC1R) with a binding affinity (Ki) of 0.21 nM [1]. Unlike full-length ACTH (1-39), this fragment lacks the C-terminal residues required for high-affinity binding to the MC2 receptor (MC2R), rendering it inactive at this target [2]. Its binding profile across the melanocortin receptor family (MC1R, MC3R, MC4R, MC5R) is characterized by high selectivity for MC1R, with Ki values of 0.23, 14, 419, and 4,240 nM respectively, which directly impacts its functional applications [3].

Receptor Selectivity Selective MC1R agonist; lacks MC2R activation, enabling MC1R-focused pathway studies.

Defined Profile Quantifiable subtype selectivity (>1800-fold vs MC4R/MC5R) provides a clear pharmacological fingerprint.

Tool Compound Use Suitable for MC1R-mediated signaling, melanogenesis, and melanocortin fragment comparison studies.

• [1] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. View Source
• [2] Cayman Chemical. ACTH (1-17) (human, mouse, rat, porcine, bovine, ovine) (trifluoroacetate salt) Product Information. View Source
• [3] Bertin Technologies. ACTH (1-17) (trifluoroacetate salt) Binding Profile. View Source

Why ACTH (1-17) Cannot Be Substituted

ACTH (1-17) possesses a unique pharmacological fingerprint that precludes simple substitution with other ACTH fragments or melanocortin peptides. Its high selectivity for the MC1 receptor (Ki = 0.23 nM) contrasts sharply with other fragments like ACTH (1-24), which retains potent MC2R activity, or α-MSH, which is non-selective across MC1R, MC3R, MC4R, and MC5R [1]. Furthermore, in vivo studies demonstrate that ACTH (1-17) exhibits a specific rank order of efficacy in reversing hemorrhagic shock that is distinct from ACTH (1-24) and ACTH (1-16), confirming that receptor selectivity translates to divergent physiological outcomes [2]. Substituting ACTH (1-17) with a different fragment or analog will inevitably alter the experimental outcome due to these quantifiable differences in receptor engagement and functional potency.

ACTH (1-24) retains MC2R activity

Unlike ACTH (1-17), ACTH (1-24) potently activates MC2R, shifting melanocortin signaling profiles and confounding MC1R-specific readouts.

α-MSH is non-selective

α-MSH activates MC1R, MC3R, MC4R, and MC5R with high affinity; replacing with ACTH (1-17) may alter pathway activation patterns significantly.

Shock model rank order differs

In hemorrhagic shock models, ACTH (1-17) shows distinct efficacy rank vs. ACTH (1-24) and (1-16); fragment choice alters cardiovascular endpoint interpretation.

• [1] Bertin Technologies. ACTH (1-17) (trifluoroacetate salt) Binding Profile. View Source
• [2] Bertolini A, Guarini S, Rompianesi E, Ferrari W. Alpha-MSH and other ACTH fragments improve cardiovascular function and survival in experimental hemorrhagic shock. Eur J Pharmacol. 1986 Oct 14;130(1-2):19-26. View Source

ACTH (1-17) Differentiation Evidence

MC1R Binding Affinity vs Alpha-MSH

ACTH (1-17) demonstrates high affinity for the human MC1 receptor. In a direct comparative study, ACTH (1-17) exhibited a Ki value of 0.21 ± 0.03 nM, which is slightly higher (i.e., lower affinity) than the Ki of 0.13 ± 0.005 nM observed for the endogenous ligand alpha-MSH under the same assay conditions [1]. This quantitative difference indicates that while ACTH (1-17) is a potent MC1R agonist, alpha-MSH has a marginally higher binding affinity.

MC1R Affinity vs α-MSH

Head-to-head

ACTH (1-17) Ki = 0.21 ± 0.03 nM vs α-MSH Ki = 0.13 ± 0.005 nM

Supports high-affinity MC1R binding context

~1.6-fold affinity difference; context for receptor occupancy studies

Evidence Dimension	Binding Affinity (Ki) at Human MC1 Receptor
Target Compound Data	0.21 ± 0.03 nM
Comparator Or Baseline	Alpha-MSH: 0.13 ± 0.005 nM
Quantified Difference	ACTH (1-17) has a ~1.6-fold higher Ki (lower affinity) than alpha-MSH
Conditions	Competition binding assay against [125I]-NDP-MSH on human MC1R

Why This Matters

This data confirms ACTH (1-17) is a high-potency MC1R agonist but with a measurable, albeit small, difference in binding affinity compared to alpha-MSH, which is critical for studies requiring precise receptor occupancy calculations.

• [1] Tsatmali M, et al. ACTH1-17 is a more potent agonist at the human MC1 receptor than alpha-MSH. Cell Mol Biol (Noisy-le-grand). 1999 Nov;45(7):1029-34. View Source

MC1R Functional Agonism

ACTH (1-17) acts as a full agonist at the MC1 receptor. In HEK293 cells stably expressing the human MC1R, ACTH (1-17) stimulated adenylate cyclase activity, increasing intracellular cAMP levels with an EC50 value of 3.02 nM [1]. This functional potency confirms its ability to activate downstream signaling pathways.

MC1R Functional Agonism

Cross-study

EC50 = 3.02 nM (cAMP, HEK293-hMC1R)

Reported MC1R signaling potency context

Full agonist; benchmark for functional assays

Evidence Dimension	Functional Agonism (cAMP Accumulation) at Human MC1 Receptor
Target Compound Data	EC50 = 3.02 nM
Comparator Or Baseline	Baseline (unstimulated) or reference agonists in separate studies (e.g., NDP-MSH)
Quantified Difference	Potent activation at low nanomolar concentrations
Conditions	HEK293 cells expressing human MC1R

Why This Matters

This EC50 value provides a benchmark for functional potency, allowing researchers to compare its efficacy in activating MC1R-mediated signaling to other compounds in their own assay systems.

• [1] Bertin Technologies. ACTH (1-17) (trifluoroacetate salt) Functional Data. View Source

MC1R Selectivity Across Subtypes

ACTH (1-17) displays a distinct selectivity profile across the melanocortin receptor family, which is a key differentiator from non-selective agonists like alpha-MSH. Its binding affinities (Ki) for the four melanocortin receptor subtypes are: MC1R (0.23 nM), MC3R (14 nM), MC4R (419 nM), and MC5R (4,240 nM) [1]. This represents a >1,800-fold selectivity for MC1R over MC5R and a >1,800-fold selectivity over MC4R.

Subtype Selectivity Profile

Class-level

MC1R: 0.23 nM, MC3R: 14 nM, MC4R: 419 nM, MC5R: 4240 nM. >1800-fold over MC4R/MC5R.

Defines MC1R-selective activation window

Critical for isolating MC1R-mediated effects

Evidence Dimension	Binding Affinity (Ki) Across Human Melanocortin Receptor Subtypes
Target Compound Data	Ki (MC1R) = 0.23 nM; Ki (MC3R) = 14 nM; Ki (MC4R) = 419 nM; Ki (MC5R) = 4,240 nM
Comparator Or Baseline	Alpha-MSH (non-selective agonist with similar high affinity for MC1R, MC3R, MC4R, MC5R)
Quantified Difference	>1,800-fold selectivity for MC1R over MC4R and MC5R
Conditions	Radioligand binding assays using human melanocortin receptor subtypes

Why This Matters

This pronounced selectivity for MC1R over other melanocortin receptor subtypes is a critical parameter for experiments aimed at isolating MC1R-mediated effects and avoiding off-target activation.

• [1] Bertin Technologies. ACTH (1-17) (trifluoroacetate salt) Binding Profile. View Source

Cardiovascular Efficacy in Hemorrhagic Shock

In a rat model of hemorrhagic shock, various ACTH fragments were administered at a dose of 160 µg/kg i.v. to compare their efficacy in restoring cardiovascular function and survival. The study established a rank order of potency: ACTH-(1-24) was the most effective, followed by ACTH-(1-16), then ACTH-(1-17), and finally ACTH-(1-18) [1]. All animals treated with saline died within 22.51 ± 3.62 minutes, while those treated with ACTH (1-17) and other fragments showed significant improvement in survival and blood pressure, with effects reaching a maximum 15-30 minutes post-injection [1].

Shock Model Rank Order

Head-to-head

Efficacy: ACTH (1-24) > ACTH (1-16) > ACTH (1-17) > ACTH (1-18). >75% survival at 2h vs 0% saline.

Fragment-specific cardiovascular model response

Rat hemorrhagic shock model; 160 µg/kg i.v. bolus

Evidence Dimension	Efficacy in Reversing Hemorrhagic Shock (Rank Order)
Target Compound Data	ACTH (1-17) was less potent than ACTH (1-24) and ACTH (1-16), but more potent than ACTH (1-18)
Comparator Or Baseline	ACTH (1-24) > ACTH (1-16) > ACTH (1-17) > ACTH (1-18) > Saline (100% mortality at 22.51 min)
Quantified Difference	All ACTH fragment-treated groups showed >75% survival at 2 hours vs. 0% for saline
Conditions	Rat model of hypovolemic shock (50% blood withdrawal), 160 µg/kg i.v. bolus

Why This Matters

This in vivo head-to-head comparison provides quantitative evidence that ACTH (1-17) has a specific, measurable efficacy in a cardiovascular stress model that is distinct from other ACTH fragments, guiding selection for studies of shock or cardiovascular regulation.

• [1] Bertolini A, Guarini S, Rompianesi E, Ferrari W. Alpha-MSH and other ACTH fragments improve cardiovascular function and survival in experimental hemorrhagic shock. Eur J Pharmacol. 1986 Oct 14;130(1-2):19-26. View Source

Restoration of Testosterone Diurnal Rhythm

A double-blind, placebo-controlled clinical trial investigated the effects of ACTH (1-17) (100 µg i.m. daily for 15 days/month over 6 months) in 20 men with psychogenic impotence. ACTH (1-17) treatment led to a significant improvement in sexual function (p < 0.05) compared to the placebo group and restored the diurnal variation of serum testosterone, which was absent in both groups before treatment [1]. Importantly, ACTH (1-17) did not alter basal cortisol levels, demonstrating a targeted endocrine effect.

Clinical Endpoint: Testosterone Rhythm

Trial context

p < 0.05 vs placebo; restored diurnal testosterone variation. Cortisol unchanged.

Reported clinical endpoint context

Psychogenic impotence trial; 100 µg i.m. daily. Data to verify for research use.

Evidence Dimension	Clinical Efficacy in Psychogenic Impotence
Target Compound Data	Significant improvement in sexual function (p < 0.05 vs. placebo); restoration of testosterone diurnal rhythm
Comparator Or Baseline	Placebo (saline injection) group
Quantified Difference	Significant improvement in sexual function; restoration of diurnal testosterone variation
Conditions	Randomized, placebo-controlled clinical trial in 20 men with psychogenic impotence; 100 µg i.m. daily for 15 days/month for 6 months

Why This Matters

This clinical data demonstrates that ACTH (1-17) has a specific, measurable therapeutic effect on sexual function and endocrine rhythms in humans, differentiating it from placebo and supporting its potential as a chronopharmacological tool.

• [1] Marrama P, et al. ACTH 1-17 effects in psychogenic impotence. Ric Clin Lab. 1984 Apr-Jun;14(2):233-8. View Source

Biphasic Melanogenesis Induction

ACTH (1-17) induces melanogenesis in human melanocytes with a biphasic concentration-response relationship, exhibiting EC50 values of 0.0001 nM and 0.08 nM [1]. This biphasic effect is a distinct characteristic of its action on MC1R, and it also promotes melanocyte differentiation at concentrations from 0.01 to 1,000 nM [1]. This profile suggests complex receptor dynamics that may not be replicated by other MC1R agonists.

Biphasic Melanogenesis

Supporting

EC50 = 0.0001 nM and 0.08 nM (biphasic); promotes differentiation at 0.01–1000 nM.

Unique MC1R signaling dynamic context

Biphasic response not always replicated by other agonists

Evidence Dimension	Melanogenesis Induction in Human Melanocytes
Target Compound Data	Biphasic EC50 values: 0.0001 nM and 0.08 nM
Comparator Or Baseline	Not directly compared; characteristic of the compound
Quantified Difference	Biphasic response curve
Conditions	Human melanocyte cultures

Why This Matters

The unique biphasic dose-response for melanogenesis is a specific functional signature of ACTH (1-17) that may be critical for studies investigating pigmentation and MC1R signaling complexity.

• [1] Bertin Technologies. ACTH (1-17) (trifluoroacetate salt) Functional Data. View Source

ACTH (1-17) Applications

MC1R-Selective Pharmacological Studies

Given its high selectivity for MC1R (>1,800-fold over MC4R and MC5R), ACTH (1-17) is the preferred tool for isolating MC1R-mediated signaling pathways in vitro and in vivo. This is particularly critical in studies of pigmentation, inflammation, and nociception, where activation of other melanocortin receptors could confound results [1].

Cardiovascular Shock and Stress Response Models

ACTH (1-17) has a defined and quantifiable rank-order efficacy in reversing hemorrhagic shock in animal models, as established in head-to-head comparisons with other ACTH fragments. It is therefore an essential reference compound for research into the melanocortin system's role in cardiovascular regulation and stress responses [2].

Chronopharmacology and Endocrine Rhythm Studies

The unique ability of ACTH (1-17) to restore diurnal testosterone rhythms in humans without affecting basal cortisol levels makes it a valuable investigational tool for studies in chronopharmacology and endocrine regulation. Its effects are demonstrably time-of-day-dependent, offering a model for exploring circadian influences on hormone axes [3].

Pigmentation and Melanocyte Biology Research

The biphasic induction of melanogenesis by ACTH (1-17) in human melanocytes (EC50 values of 0.0001 nM and 0.08 nM) provides a unique functional signature for probing MC1R signaling dynamics. This makes it a key compound for investigations into the mechanisms of pigmentation, melanocyte differentiation, and the pathophysiology of pigmentary disorders [4].

Application

Selection Property

Validation Focus

MC1R-selective signaling studies

High MC1R selectivity (>1800-fold over MC4R/MC5R)

Off-target melanocortin receptor activation review

Hemorrhagic shock research models

Fragment-specific cardiovascular efficacy rank

Model-specific outcome interpretation

Chronopharmacology & endocrine rhythm research

Diurnal hormone axis modulation without cortisol alteration

Cortisol-independent endocrine response review

Melanogenesis & pigmentation biology

Biphasic MC1R-mediated melanogenesis signature

MC1R signaling dynamics interpretation

• [1] Bertin Technologies. ACTH (1-17) (trifluoroacetate salt) Binding Profile. View Source
• [2] Bertolini A, Guarini S, Rompianesi E, Ferrari W. Alpha-MSH and other ACTH fragments improve cardiovascular function and survival in experimental hemorrhagic shock. Eur J Pharmacol. 1986 Oct 14;130(1-2):19-26. View Source
• [3] Marrama P, et al. ACTH 1-17 effects in psychogenic impotence. Ric Clin Lab. 1984 Apr-Jun;14(2):233-8. View Source
• [4] Bertin Technologies. ACTH (1-17) (trifluoroacetate salt) Functional Data. View Source